Cas no 151276-14-1 (Benzenamine,2-chloro-3-(trifluoromethoxy)-)

Benzenamine,2-chloro-3-(trifluoromethoxy)- structure
151276-14-1 structure
Product Name:Benzenamine,2-chloro-3-(trifluoromethoxy)-
CAS No:151276-14-1
MF:C7H5ClF3NO
MW:211.568911314011
CID:99599
PubChem ID:21997063
Update Time:2025-04-18

Benzenamine,2-chloro-3-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,2-chloro-3-(trifluoromethoxy)-
    • 2-chloro-3-(trifluoromethoxy)aniline
    • 2-chloro-3-(trifluoroMethoxy)benzenaMine
    • DTXSID50621340
    • EN300-7506903
    • MQANUESVUANMOY-UHFFFAOYSA-N
    • Benzenamine, 2-chloro-3-(trifluoromethoxy)-
    • 151276-14-1
    • SCHEMBL7937713
    • Inchi: 1S/C7H5ClF3NO/c8-6-4(12)2-1-3-5(6)13-7(9,10)11/h1-3H,12H2
    • InChI Key: MQANUESVUANMOY-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC=CC=1OC(F)(F)F)N

Computed Properties

  • Exact Mass: 211.00125
  • Monoisotopic Mass: 211.001
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 3.1

Experimental Properties

  • PSA: 35.25

Benzenamine,2-chloro-3-(trifluoromethoxy)- Pricemore >>

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